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Compound of Interest

Compound Name: m-Chlorocumene

Cat. No.: B1618335 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal of m-Chlorocumene and its associated waste.

The following information is intended to supplement, not replace, your institution's established

safety protocols and local regulations. Always consult with your Environmental Health and

Safety (EHS) department for specific disposal requirements.

Frequently Asked Questions (FAQs)
Q1: What is m-Chlorocumene and what are its primary hazards?

A1: m-Chlorocumene (meta-Chlorocumene) is a chlorinated aromatic hydrocarbon with the

chemical formula C₉H₁₁Cl. It is a colorless to pale yellow liquid. The primary hazards

associated with m-Chlorocumene include:

Flammability: It is a combustible liquid.

Health Hazards: It is a skin and eye irritant.[1] Inhalation of vapors may cause respiratory

irritation. Although specific long-term toxicity data for m-Chlorocumene is not readily

available, related chlorinated compounds are known to have more severe health effects.

Q2: What are the immediate steps to take in case of an m-Chlorocumene spill?

A2: In the event of a spill, prioritize personal safety and containment:
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Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Wear Appropriate PPE: At a minimum, wear chemical-resistant gloves (Nitrile or Neoprene),

safety goggles, a face shield, and a lab coat. For larger spills, respiratory protection may be

necessary.

Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial

sorbent pads, to contain the spill and prevent it from spreading.

Collect the Waste: Carefully collect the absorbed material and contaminated debris into a

designated, properly labeled, and sealable waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol or

acetone), followed by soap and water. All cleaning materials should also be disposed of as

hazardous waste.

Report the Spill: Report the incident to your institution's EHS department.

Q3: How should I collect and store m-Chlorocumene waste?

A3: Proper collection and storage of m-Chlorocumene waste are crucial to prevent accidents

and environmental contamination:

Waste Container: Use a designated, leak-proof, and clearly labeled waste container. Carbon

steel or stainless steel containers are recommended for chlorinated solvents.[2] If using

plastic containers, ensure they are made of a compatible material (e.g., PTFE, PVDF) and

check for any signs of degradation. Avoid using aluminum or magnesium containers.[2]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," "m-
Chlorocumene," and any other components of the waste stream.

Segregation: Do not mix m-Chlorocumene waste with other incompatible waste streams.

Storage: Store the waste container in a cool, dry, well-ventilated area, away from sources of

ignition and direct sunlight. Ensure the container is tightly sealed when not in use.
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Q4: Can I dispose of small amounts of m-Chlorocumene down the drain?

A4: No. m-Chlorocumene is not water-soluble and is harmful to aquatic life.[3] Disposal of

chlorinated solvents down the drain is prohibited by regulations in most jurisdictions and can

lead to environmental contamination.

Q5: What are the approved disposal methods for m-Chlorocumene waste?

A5: The primary approved disposal method for chlorinated aromatic hydrocarbons like m-
Chlorocumene is high-temperature incineration at a licensed hazardous waste disposal

facility. These facilities have the necessary equipment to ensure complete destruction of the

compound and to scrub harmful combustion byproducts. Contact your institution's EHS

department to arrange for the pickup and disposal of your m-Chlorocumene waste.
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Issue Possible Cause Solution

Degradation of Waste

Container

Incompatible container

material (e.g., certain plastics).

Transfer the waste to a

compatible container, such as

a glass or stainless steel

bottle. Consult a chemical

resistance chart or your EHS

department for appropriate

container materials.

Foul Odor from Waste

Container

The container may not be

properly sealed, or there could

be a slow leak.

Ensure the container lid is

tightly secured. If the odor

persists, inspect the container

for any damage or leaks. If a

leak is found, transfer the

contents to a new, secure

container.

Precipitate Formation in Waste
Mixing with an incompatible

chemical waste stream.

Avoid mixing different waste

streams. If a precipitate has

formed, consult with your EHS

department for guidance on

how to proceed, as this may

indicate a chemical reaction

has occurred.

Quantitative Data
Physical and Chemical Properties of m-Chlorocumene
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Property Value Reference

CAS Number 7073-93-0 [4]

Molecular Formula C₉H₁₁Cl [4]

Molecular Weight 154.64 g/mol [4]

Boiling Point 179.6 °C at 760 mmHg [2]

Flash Point 70.6 °C [2]

Density 1.021 g/cm³ [2]

Recommended Personal Protective Equipment (PPE)

Task Gloves Eye Protection Body Protection
Respiratory

Protection

Routine Handling

(small quantities)

Nitrile or

Neoprene

Safety glasses

with side shields
Lab coat

Not generally

required if in a

well-ventilated

area

Weighing/Dispen

sing

Nitrile or

Neoprene
Safety goggles Lab coat

Recommended if

not in a fume

hood

Spill Cleanup

Chemical-

resistant gloves

(e.g., Viton®,

Butyl rubber)

Chemical splash

goggles and face

shield

Chemical-

resistant apron

or coveralls

Air-purifying

respirator with

organic vapor

cartridges

Waste Handling
Chemical-

resistant gloves

Chemical splash

goggles

Lab coat or

chemical-

resistant apron

Not generally

required if

containers are

sealed
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Note: The following protocol is a general guideline for a lab-scale advanced oxidation process

(AOP) for the treatment of aqueous waste containing low concentrations of m-Chlorocumene.

This procedure should only be carried out by trained personnel in a well-ventilated fume hood

and with the appropriate PPE. Always consult with your EHS department before attempting any

chemical treatment of hazardous waste.

Lab-Scale UV/H₂O₂ Treatment of Aqueous m-Chlorocumene Waste

Objective: To degrade m-Chlorocumene in an aqueous waste stream using an advanced

oxidation process.

Materials:

Aqueous waste containing m-Chlorocumene (concentration < 100 ppm)

30% Hydrogen peroxide (H₂O₂) solution

Stir plate and stir bar

UV lamp (e.g., 254 nm mercury lamp)

Quartz reaction vessel

pH meter and buffer solutions

Sodium hydroxide (NaOH) and sulfuric acid (H₂SO₄) for pH adjustment

Quenching agent (e.g., sodium bisulfite)

Procedure:

Setup: Place the quartz reaction vessel on a stir plate inside a fume hood. Add a stir bar to

the vessel. Position the UV lamp so that it can irradiate the contents of the vessel.

Waste Preparation: Transfer a known volume of the aqueous m-Chlorocumene waste into

the reaction vessel.
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pH Adjustment: Adjust the pH of the solution to between 3 and 4 using dilute sulfuric acid or

sodium hydroxide. This pH range is often optimal for Fenton-like reactions.

Initiation of Reaction: While stirring, slowly add a stoichiometric excess of 30% hydrogen

peroxide to the solution. The exact amount will depend on the concentration of m-
Chlorocumene. A starting point could be a 10:1 molar ratio of H₂O₂ to m-Chlorocumene.

UV Irradiation: Turn on the UV lamp to begin the photolysis of H₂O₂ to generate hydroxyl

radicals.

Reaction Monitoring: Allow the reaction to proceed for a set amount of time (e.g., 1-2 hours).

Samples can be taken periodically to monitor the degradation of m-Chlorocumene using an

appropriate analytical technique (e.g., GC-MS).

Quenching: Once the reaction is complete, turn off the UV lamp and quench any remaining

hydrogen peroxide by adding a small amount of a quenching agent like sodium bisulfite.

Final pH Adjustment: Neutralize the pH of the treated solution to between 6 and 8.

Disposal: The treated solution should be analyzed to confirm the absence of m-
Chlorocumene before being disposed of in accordance with local regulations for aqueous

waste.
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In the Laboratory

Waste Accumulation Area

Disposal Pathway

m-Chlorocumene Usage in Experiment

Generation of Waste (Liquid & Solid)

Segregate Waste Streams

Store in Labeled, Compatible Containers (e.g., Steel)

Maintain Waste Log

Schedule Waste Pickup with EHS

Transport to Licensed Hazardous Waste Facility

High-Temperature Incineration

Final Disposition (Ash Landfill)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of m-Chlorocumene waste.
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m-Chlorocumene Spill Occurs

Assess the Situation
(Size, Location)

Small Spill
(<100 mL)

Minor

Large Spill
(>100 mL)

Major

Evacuate Immediate Area Evacuate Entire Lab

Alert Colleagues & Supervisor

Don Appropriate PPE

Contain Spill with Absorbent

Collect Contaminated Material

Decontaminate Spill Area

Dispose of Waste

Report to EHS

Call Emergency Services & EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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